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Compound of Interest

N,2-dimethyl-N-
Compound Name: _
phenylbenzenesulfonamide

Cat. No.: B263490

Technical Support Center: N,2-dimethyl-N-
phenylbenzenesulfonamide

Disclaimer: The following information is provided as a general guide for researchers, scientists,
and drug development professionals. A specific Safety Data Sheet (SDS) for N,2-dimethyl-N-
phenylbenzenesulfonamide was not available at the time of publication. Therefore, this
guidance is based on best practices for the general class of N,N-disubstituted
benzenesulfonamides. It is imperative to handle this compound with the assumption of
"unknown hazards and toxicity" and to conduct a thorough risk assessment before
commencing any experimental work.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with N,2-dimethyl-N-
phenylbenzenesulfonamide?

Al: While specific toxicity data for N,2-dimethyl-N-phenylbenzenesulfonamide is not readily
available, related sulfonamide compounds may cause irritation to the skin, eyes, and
respiratory system upon contact. Some sulfonamides are considered to have low toxicity, but it
is crucial to minimize exposure.

Q2: What personal protective equipment (PPE) should be worn when handling this compound?
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A2: A comprehensive risk assessment should guide the selection of PPE. However, as a
minimum, the following should be used:

e Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).
e Body Protection: A lab coat or chemical-resistant apron.

» Respiratory Protection: In case of dust or aerosol generation, a properly fitted respirator is
recommended.

Q3: What are the appropriate storage conditions for N,2-dimethyl-N-
phenylbenzenesulfonamide?

A3: The compound should be stored in a tightly sealed container in a cool, dry, and well-
ventilated area. It should be kept away from heat sources, open flames, and incompatible
materials such as strong oxidizing agents.

Q4: How should I dispose of waste containing N,2-dimethyl-N-phenylbenzenesulfonamide?

A4: All waste containing this compound should be treated as hazardous chemical waste.
Dispose of the material in accordance with local, state, and federal environmental regulations.
Avoid releasing the chemical into the environment.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Compound has discolored or

changed in appearance

Exposure to air, light, or
moisture; potential

degradation.

Do not use the compound.
Dispose of it as hazardous
waste and obtain a fresh
supply. Review storage
procedures to ensure they are

adequate.

Difficulty in dissolving the

compound

Incorrect solvent selection;
compound may be sparingly
soluble in the chosen solvent.

Consult literature for
appropriate solvents for similar
N,N-disubstituted
benzenesulfonamides. Gentle
heating or sonication may aid
dissolution, but be mindful of
potential degradation at

elevated temperatures.

Unexpected experimental

results

Impure starting material;
degradation of the compound;
incorrect handling leading to

contamination.

Verify the purity of the
compound using appropriate
analytical techniques (e.qg.,
NMR, LC-MS). Ensure all
glassware is clean and dry.
Review the experimental
protocol for any potential

sources of error.

Skin or eye irritation after

handling

Inadequate PPE; accidental

exposure.

Immediately flush the affected
area with copious amounts of
water for at least 15 minutes.
Seek medical attention.
Review and improve handling

procedures and PPE usage.

Quantitative Data for Analogous Compounds

Due to the lack of specific data for N,2-dimethyl-N-phenylbenzenesulfonamide, the following

table summarizes information for a structurally similar compound, N,4-dimethyl-N-
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phenylbenzenesulfonamide, and the general class of benzenesulfonamides. This data should
be used for reference purposes only.

N,4-dimethyl-N- Benzenesulfonamide
Property )
phenylbenzenesulfonamide (General)
Molecular Formula C14H1s5NO2S CeH7NO:2S
Molecular Weight 261.34 g/mol 157.19 g/mol
Pale brown to off-white to )
Appearance ] ) Solid
white solid
Melting Point 891093 °C 150 - 152 °C
Room temperature (20 to 22
Storage Temperature Store below +30°C

OC)

Experimental Protocols

General Handling Protocol for N,N-Disubstituted Benzenesulfonamides
e Preparation:
o Work in a well-ventilated chemical fume hood.
o Ensure all necessary PPE is worn correctly.
o Have appropriate spill cleanup materials readily available.
o Assemble all necessary glassware and equipment.
e Handling:
o Carefully weigh the required amount of the compound, avoiding the generation of dust.
o If transferring the solid, use a spatula or other appropriate tool.

o When dissolving, add the solvent to the solid slowly and stir to mix.
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o Keep the container tightly sealed when not in use.

e Post-Handling:
o Clean all equipment and the work area thoroughly.

o Dispose of all waste, including contaminated PPE, according to institutional and regulatory
guidelines.

o Wash hands thoroughly after removing gloves.

Visualized Workflows and Pathways
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Caption: Workflow for Safe Handling and Storage of N,2-dimethyl-N-
phenylbenzenesulfonamide.

 To cite this document: BenchChem. [N,2-dimethyl-N-phenylbenzenesulfonamide handling
and storage best practices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b263490#n-2-dimethyl-n-phenylbenzenesulfonamide-
handling-and-storage-best-practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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